Cas no 1242-12-2 (Pregna-1,4-diene-2-carboxaldehyde,3,20-dioxo- (7CI,8CI))

• Product Name: Pregna-1,4-diene-2-carboxaldehyde,3,20-dioxo- (7CI,8CI)
• CAS No: 1242-12-2
• MF: C₂₂H₂₈O₃
• MW: 340.455926895142
• CID: 195104
• PubChem ID: 251634
• Update Time: 2025-04-19

Pregna-1,4-diene-2-carboxaldehyde,3,20-dioxo- (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-2-carboxaldehyde,3,20-dioxo- (7CI,8CI)
• (8S,9S,10S,13S,14S,17S)-17-acetyl-10,13-dimethyl-3-oxo-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-2-carbaldehyde
• 3,20-dioxopregna-1,4-diene-2-carbaldehyde
• 1242-12-2
• NSC72258
• DTXSID70924749
• NSC-72258

• Inchi： 1S/C22H28O3/c1-13(24)17-6-7-18-16-5-4-15-10-20(25)14(12-23)11-22(15,3)19(16)8-9-21(17,18)2/h10-12,16-19H,4-9H2,1-3H3/t16-,17+,18-,19-,21+,22-/m0/s1
• InChI Key： OCVPDTVTUBHZET-KPYMMKSZSA-N
• SMILES： O=C(C)[C@H]1CC[C@H]2[C@@H]3CCC4=CC(C(C=O)=C[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 340.20394
• Monoisotopic Mass: 340.20384475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.21
• LogP: 4.06860